1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2,4-difluorophenyl)piperidine-3-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-1-(6-imidazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H18F2N6O/c20-14-3-4-16(15(21)10-14)23-19(28)13-2-1-8-26(11-13)17-5-6-18(25-24-17)27-9-7-22-12-27/h3-7,9-10,12-13H,1-2,8,11H2,(H,23,28)
• InChI Key: UUQZHCMBBAHGLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)N3C=CN=C3)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C19H18F2N6O
• Molecular Weight: 384.4 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2,4-difluorophenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H18F2N6O and its molecular weight is 384.391. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

Research on imidazo[1,2-a]pyridine-3-carboxamide derivatives, including compounds bearing different linkers, has shown significant activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. These compounds, with variations in the aromatic ring and linker structures, have demonstrated potential as scaffolds for developing new antimycobacterial agents. The study highlights the importance of electron-donating groups and the incorporation of piperazine moieties as linkers for enhancing antimycobacterial efficacy (Kai Lv et al., 2017).

Functionalization Reactions

Experimental and theoretical studies on the functionalization reactions involving pyridine and imidazole derivatives have been conducted to understand the chemical reactivity and potential applications of these compounds in medicinal chemistry. These studies provide insights into the synthesis and potential modifications of such molecules, which are relevant for designing novel therapeutic agents (İ. Yıldırım et al., 2005).

Heterocyclic Compound Synthesis

The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles demonstrates the versatility of piperidine-3-carboxamides in creating diverse molecular architectures. These synthetic approaches are fundamental in drug discovery, allowing for the exploration of novel biological activities and therapeutic potentials (P. Karthikeyan et al., 2014).

Antihistaminic and Anti-inflammatory Activity

Compounds featuring imidazo[1,2-b]pyridazine and piperazine structures have been synthesized and evaluated for their antihistaminic activity and ability to inhibit eosinophil infiltration. Such studies are crucial for developing new treatments for allergic conditions and understanding the molecular basis of their efficacy (M. Gyoten et al., 2003).

Labeling and Imaging Studies

Research into mixed ligand tricarbonyl complexes, incorporating imidazole and pyridine derivatives, has implications for labeling bioactive molecules. This work is significant for the development of diagnostic and therapeutic agents, particularly in the context of nuclear medicine and molecular imaging (S. Mundwiler et al., 2004).